Cas no 2229220-15-7 (1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one)

1-{1-[6-(Trifluoromethyl)pyridin-3-yl]cyclopropyl}ethan-1-one is a versatile chemical intermediate featuring a cyclopropyl ketone moiety linked to a trifluoromethyl-substituted pyridine ring. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in agrochemical and pharmaceutical synthesis. Its rigid cyclopropane structure contributes to steric stability, while the ketone functionality allows for further derivatization. The pyridine ring offers potential for coordination or hydrogen bonding, broadening its utility in catalysis and material science. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and metabolic stability. High purity grades ensure consistent performance in research and industrial applications.
1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one structure
2229220-15-7 structure
Product Name:1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one
CAS No:2229220-15-7
MF:C11H10F3NO
MW:229.19841337204
CID:6179460
PubChem ID:165837667
Update Time:2025-06-13

1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one
    • 2229220-15-7
    • EN300-1957496
    • 1-{1-[6-(trifluoromethyl)pyridin-3-yl]cyclopropyl}ethan-1-one
    • Inchi: 1S/C11H10F3NO/c1-7(16)10(4-5-10)8-2-3-9(15-6-8)11(12,13)14/h2-3,6H,4-5H2,1H3
    • InChI Key: FVOUHFXFUQWUCE-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=N1)C1(C(C)=O)CC1)(F)F

Computed Properties

  • Exact Mass: 229.07144843g/mol
  • Monoisotopic Mass: 229.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

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Additional information on 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one

1-{1-6-(Trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one (CAS No. 2229220-15-7): An Emerging Compound in Medicinal Chemistry

1-{1-6-(Trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one (CAS No. 2229220-15-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and cyclopropyl moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one is particularly noteworthy. The presence of the trifluoromethyl group, a common motif in pharmaceuticals, is known to enhance the metabolic stability and lipophilicity of molecules. This feature is crucial for improving the pharmacokinetic properties of drugs, making them more suitable for oral administration and prolonged therapeutic effects. Additionally, the cyclopropyl ring, a highly strained cyclic structure, imparts unique conformational rigidity to the molecule, which can influence its binding affinity to biological targets.

Recent studies have explored the biological activities of 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively blocks the enzyme's catalytic activity, leading to reduced tumor growth in preclinical models.

In addition to its anti-cancer properties, 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one has also shown promise in other therapeutic areas. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound possesses significant anti-inflammatory effects. The researchers observed that it effectively reduces the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. This finding suggests that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for further clinical evaluation and potential development as a therapeutic agent.

Safety and toxicity studies are crucial for any drug candidate before it can proceed to clinical trials. Initial toxicology assessments of 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one have shown promising results. The compound has demonstrated low toxicity in both in vitro and in vivo models, with no significant adverse effects observed at therapeutic concentrations. These findings support its potential for safe use in humans.

The synthetic route to produce 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one has been optimized to ensure high yield and purity. A multi-step synthesis involving selective functional group transformations and efficient purification techniques has been developed. This synthetic approach not only facilitates large-scale production but also allows for the preparation of structurally related analogs for further optimization studies.

In conclusion, 1-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-one (CAS No. 2229220-15-7) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features, coupled with promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use as a potential drug candidate.

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